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Compound of Interest

Compound Name: (S,R,S)-AHPC-C6-PEG3-C4-ClI

Cat. No.: B560586

An In-depth Technical Guide to the Molecular Weight of VH032-C6-PEG3-C4-Cl

This guide provides a detailed analysis of the molecular weight for the von Hippel-Lindau (VHL)
E3 ligase ligand conjugate, VH032-C6-PEG3-C4-Cl, a molecule of significant interest in the
development of Proteolysis Targeting Chimeras (PROTACS). This document is intended for
researchers, scientists, and professionals in the field of drug development.

Molecular Composition and Structure

The compound VH032-C6-PEG3-C4-Cl is a chemically synthesized molecule comprising a
VHL ligand (VH032) attached to a linker chain. The systematic name designates the specific
components that are assembled to form the final conjugate. The structure consists of the
VHO032 moiety, followed by a 6-carbon alkyl chain (C6), a triethylene glycol unit (PEG3), a 4-
carbon alkyl chain (C4), and is terminated with a chlorine atom (CI).

A vendor of this specific molecule, also known by the synonym (S,R,S)-AHPC-C6-PEG3-C4-Cl,
reports the definitive molecular weight and chemical formula for the entire assembled
conjugate.[1]

Component Molecular Weight Analysis

The total molecular weight of the final conjugate is derived from the sum of its constituent parts,
accounting for atoms lost during the chemical synthesis process (typically water molecules in
condensation reactions). The table below details the molecular weight of each individual
component.
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Molecular Weight (

Component Chemical Formula Citation
g/mol )

VHO032 C24H32N404S 472.60 [2][3][4]
C6 Linker (Hexane) CeH12 84.16 [5][6]
PEG3 Linker

_ CesH1404 150.17 [71[8]
(Triethylene Glycol)
C4 Linker (Butane) CaHs 56.11 [9][10][11][12]
Chlorine Atom Cl 35.453 [13]
Complete Conjugate C3sH59CIN4O7S 751.42 [1]

Visualization of Molecular Assembly

The logical relationship between the components of VH032-C6-PEG3-C4-Cl can be
represented as a linear assembly. The following diagram illustrates this structural sequence.
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Logical structure of VH032-C6-PEG3-C4-Cl.

Experimental Determination of Molecular Weight

While the molecular weight can be calculated based on the chemical formula, it is
experimentally verified using analytical techniques. The standard and most accurate method for
determining the molecular weight of a novel compound like VH032-C6-PEG3-C4-Cl is mass
spectrometry.

Mass Spectrometry Protocol

o Sample Preparation: A small quantity of the purified compound is dissolved in a suitable
volatile solvent, such as methanol or acetonitrile, to create a dilute solution.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b560586?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

lonization: The sample solution is introduced into the mass spectrometer. An ionization
technique, most commonly Electrospray lonization (ESI), is used. ESI is a soft ionization
method that converts the analyte molecules in the solution into gas-phase ions without
significant fragmentation, which is crucial for determining the molecular weight of the intact
molecule.

Mass Analysis: The generated ions are guided into a mass analyzer (e.g., Time-of-Flight
(TOF), Quadrupole, or Orbitrap). The analyzer separates the ions based on their mass-to-
charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus the m/z ratio.

Data Interpretation: For the intact molecule, the spectrum will show a peak corresponding to
the molecular ion (e.g., [M+H]* or [M+Na]*). The molecular weight (M) is then calculated
from the observed m/z value. High-resolution mass spectrometry (HRMS) can provide highly
accurate mass measurements, allowing for the confirmation of the elemental composition
and thus verifying the chemical formula.

The following diagram outlines the workflow for this experimental verification.
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Workflow for molecular weight determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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